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Compound of Interest

Compound Name:
3-(Azepan-1-yl)-N-methylpropan-

1-amine

CAS No.: 938459-01-9

Cat. No.: B1342422

Get Quote

An In-Depth Technical Guide to the Characterization of N-[3-(1-Azepanyl)propyl]-N-

methylamine

For professionals in the fields of medicinal chemistry, pharmacology, and drug development,

the unambiguous structural confirmation and purity assessment of novel or sparsely

documented small molecules is a foundational requirement for advancing research. N-[3-(1-

Azepanyl)propyl]-N-methylamine, a diamine featuring both a tertiary azepane ring and a

secondary N-methylamine, presents a unique analytical challenge. Commercial suppliers note

that this compound is often distributed for early discovery research without extensive analytical

data, placing the onus of rigorous characterization squarely on the end-user.[1]

This guide provides a comprehensive, field-proven framework for the structural elucidation and

purity verification of N-[3-(1-Azepanyl)propyl]-N-methylamine. We will move beyond a simple

listing of data points to explain the causality behind the selection of analytical techniques and

the interpretation of the resulting data, ensuring a self-validating system of protocols for

trustworthy results.
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Foundational Physicochemical & Identity Data
Prior to undertaking advanced spectroscopic analysis, it is essential to confirm the basic

physicochemical properties of the compound, which serve as the first-pass verification against

supplier information.

Table 1: Core Identity and Physicochemical Properties

Property Value Source(s)

CAS Number 938459-01-9 [2]

Molecular Formula C₁₀H₂₂N₂ [1]

Molecular Weight 170.30 g/mol [1]

Form Solid [1]

Hazard Profile Irritant

SMILES CNCCCN1CCCCCC1 [1]

| InChI Key | URPNAVAVDRFKOZ-UHFFFAOYSA-N |[1] |

This foundational data provides the theoretical basis for all subsequent spectroscopic analysis.

The molecular weight, for instance, is the primary target for mass spectrometry, while the

molecular formula dictates the expected number of signals and integrations in nuclear

magnetic resonance spectroscopy.

The Analytical Workflow: A Multi-Technique
Approach
A single analytical technique is insufficient to provide unambiguous proof of structure and

purity. A logical, multi-pronged workflow is required, where each step provides orthogonal data

to validate the findings of the others. This constitutes a self-validating protocol, which is the

cornerstone of analytical trustworthiness.
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Figure 1: Comprehensive Analytical Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. N-[3-(1-Azepanyl)propyl]-N-methylamine AldrichCPR | Sigma-Aldrich [sigmaaldrich.cn]
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2. N-[3-(1-Azepanyl)propyl]-N-methylamine suppliers & manufacturers in China
[m.chemicalbook.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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